Cas no 2231675-33-3 (1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride)

• Product Name: 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride
• CAS No: 2231675-33-3
• MF: C₅H₉ClF₃NO
• MW: 191.57927107811
• MDL: MFCD31705777
• CID: 5303430
• Update Time: 2026-03-10

1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride Chemical and Physical Properties

Names and Identifiers

• 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol hydrochloride
• 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride

• MDL： MFCD31705777
• Inchi： 1S/C5H8F3NO.ClH/c6-5(7,8)4(10)3-1-9-2-3;/h3-4,9-10H,1-2H2;1H
• InChI Key： XBTOBKCHLIZUHO-UHFFFAOYSA-N
• SMILES： C(O)(C1CNC1)C(F)(F)F.[H]Cl

Additional information on 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride

Introduction to 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride (CAS No: 2231675-33-3)

The compound 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride, identified by the CAS number 2231675-33-3, is a significant molecule in the field of pharmaceutical chemistry and drug development. This compound belongs to a class of heterocyclic derivatives that have garnered considerable attention due to their potential biological activities. The presence of both azetidine and trifluoroethyl groups in its structure imparts unique chemical and pharmacological properties, making it a subject of extensive research in medicinal chemistry.

In recent years, the pharmaceutical industry has witnessed a surge in the exploration of novel scaffolds for drug discovery. Among these, azetidine derivatives have been particularly studied for their ability to mimic natural amino acid structures, which can enhance binding affinity to biological targets. The hydrochloride salt form of 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol not only improves its solubility but also enhances its stability, making it a more viable candidate for further development.

The trifluoroethyl group in the molecule introduces fluorine atoms, which are known to modulate metabolic pathways and improve pharmacokinetic properties. This modification is particularly valuable in drug design, as it can lead to increased bioavailability and reduced susceptibility to degradation by metabolic enzymes. The combination of these structural features makes 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride a promising candidate for the development of new therapeutic agents.

Recent studies have highlighted the potential of azetidine derivatives in addressing various therapeutic challenges. For instance, research has shown that compounds with similar structures can exhibit antimicrobial and anti-inflammatory properties. The trifluoroethyl substitution further enhances these effects by improving the compound's interaction with biological targets. This has led to investigations into its potential use in treating infections and inflammatory diseases.

The hydrochloride salt form of 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol has also been explored for its role in modulating enzyme activity. Enzymes are critical targets in drug development, and modifications to their active sites can lead to significant therapeutic effects. The unique structural features of this compound allow it to interact with enzymes in a way that may inhibit or activate their function, depending on the target disease.

In addition to its biological activities, 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride has been studied for its potential role in chemical synthesis. The presence of both azetidine and trifluoroethyl groups provides multiple reaction sites for functionalization, making it a versatile building block for more complex molecules. This aspect is particularly valuable in the synthesis of novel drugs and agrochemicals.

The pharmaceutical industry continues to invest heavily in research aimed at discovering new therapeutic agents. 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride represents one such effort to develop innovative compounds that address unmet medical needs. Its unique structural features and potential biological activities make it a compelling candidate for further investigation.

As research progresses, the applications of 1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride are expected to expand. New synthetic methodologies and computational techniques are likely to uncover additional ways in which this compound can be utilized in drug development. The combination of experimental and computational approaches will be crucial in realizing its full potential as a therapeutic agent.

In conclusion,1-(azetidin-3-yl)-2,2,2-trifluoro-ethanol;hydrochloride (CAS No: 2231675-33-3) is a multifaceted compound with significant potential in pharmaceutical chemistry. Its unique structural features and biological activities make it a valuable asset in the search for new drugs. As research continues，this compound is likely to play an increasingly important role in addressing various therapeutic challenges.